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Compound of Interest

Compound Name: Iretol

Cat. No.: B1598523

Technical Support Center: Iretol

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with Iretol
(also known as 2-Methoxy-1,3,5-benzenetriol or 2-Methoxyphloroglucinol).

Frequently Asked Questions (FAQs)

Q1: What is Iretol and what are its common applications?

Iretol (CAS No. 487-71-8) is a phenolic compound with the molecular formula C7H804.[1][2] It
is known to possess antioxidant and anti-inflammatory properties and has been investigated for
its potential anti-cancer activities.[1] In addition to its research applications, Iretol is used as a
flavoring agent in the food industry and as an ingredient in skincare products due to its
antioxidant properties.[1] It also serves as an intermediate in the synthesis of natural
isoflavones like Tectorigenin, Irigenin, and Caviunin.[3][4]

Q2: What are the basic chemical properties of Iretol?

Iretol is stable under recommended storage conditions. However, it is incompatible with strong
acids/alkalis and strong oxidizing/reducing agents. Key chemical properties are summarized in
the table below.
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Property Value Reference
Molecular Formula C7H804 [1112]
Molecular Weight 156.14 g/mol [1][2]
Boiling Point 323.1°C at 760 mmHg [1]

Flash Point 149.2°C [1]

Density 1.436 g/cm3 [1]

Q3: What are the known biological activities of Iretol?

Iretol exhibits several biological activities, primarily attributed to its phenolic structure. These

include:

o Antioxidant activity: It can help protect cells and tissues from damage caused by free
radicals.[1]

o Anti-inflammatory properties: It has been studied for its potential to reduce inflammation.[1]

» Potential anti-cancer properties: Iretol has been investigated for its effects on cancer cells.[1]

Experimental Protocols & Troubleshooting
Iretol Synthesis

A known multi-step synthesis of Iretol involves the following sequence of reactions. While
specific concentrations and reaction times are not fully detailed in the available literature, a
general protocol is provided below. Optimization will be required for specific laboratory
conditions.

General Synthetic Pathway:
A multi-step reaction with 4 steps starting from a precursor molecule. The general steps are:

o Reaction with N-ethyl-N,N-diisopropylamine in dichloromethane at 20°C with ice cooling.
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o Reaction with 3-chloro-benzenecarboperoxoic acid in a dichloromethane and water mixture
at 20°C.

» Reaction with potassium carbonate in acetone at 56°C under an inert atmosphere.

» Reaction with hydrogen chloride in a water and methanol mixture at 20°C.[2]

Troubleshooting Guide for Iretol Synthesis
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Issue Potential Cause Suggested Solution
- Ensure all reagents are fresh
and anhydrous where
o specified.- Optimize reaction
_ Incomplete reaction in one or _
Low Yield times for each step through

more steps.

small-scale trials.- Monitor
reaction progress using Thin

Layer Chromatography (TLC).

Side reactions due to

temperature fluctuations.

- Maintain strict temperature
control, especially during
exothermic steps. Use an ice
bath as needed.[2]

Degradation of Iretol.

- Iretol is a phenol and may be
sensitive to oxidation. Work
under an inert atmosphere
(e.g., nitrogen or argon) where
possible, especially in the

presence of base.[2]

Impure Product

Incomplete removal of starting

materials or byproducts.

- Optimize purification
methods. Consider column
chromatography with a
suitable solvent system (e.g.,
ethyl acetate/hexane).-
Recrystallization from an
appropriate solvent may also

improve purity.

Presence of oxidized

impurities.

- Use degassed solvents.-
Consider adding a small
amount of a reducing agent
like sodium bisulfite during

workup to prevent oxidation.

Reaction Not Proceeding

Inactive reagents.

- Verify the activity of all
reagents, especially catalysts
and bases.
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- Ensure the reaction
conditions are appropriate for
o o the specific transformation. For
Insufficient activation.
example, some steps may
require heating to proceed at a

reasonable rate.[2]

Signaling Pathways

While specific signaling pathways for Iretol are not extensively documented, its known
antioxidant and anti-inflammatory activities suggest potential interactions with common
pathways involved in these processes. The following diagram illustrates a hypothetical model of
how a compound like Iretol might exert its effects.
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Hypothetical Signaling Pathways for Iretol's Bioactivity
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Caption: Hypothetical signaling pathways modulated by Iretol.
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Workflow for Optimizing Reaction Conditions

The following workflow can be used to optimize the synthesis of Iretol.

Workflow for Reaction Condition Optimization

Define Reaction Parameters
(Temperature, Concentration, Time)

Perform Small-Scale

Screening Experiments

Analyze Results
(TLC, LC-MS, NMR)

Optimal Conditions?

Scale-Up Reaction Refine Parameters
Optimized Protocol
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Caption: A logical workflow for optimizing Iretol synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

